Cas no 3996-47-2 (2-(4-chlorobenzenesulfinyl)acetic Acid)

• Product Name: 2-(4-chlorobenzenesulfinyl)acetic Acid
• CAS No: 3996-47-2
• MF: C₈H₇ClO₃S
• MW: 218.657380342484
• CID: 882867
• PubChem ID: 275681
• Update Time: 2025-05-20

2-(4-chlorobenzenesulfinyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-chlorophenylsulfinylacetic Acid
• (4-Chlor-anilino)-phenyl-methansulfonsaeure, Natrium-Salz
• (4-Chlor-benzolsulfinyl)-essigs
• (4-chloro-anilino)-phenyl-methanesulfonic acid , sodium-salt
• (4-chloro-benzenesulfinyl)-acetic acid
• < 4-Chlor-benzolsulfinyl> -essigsaeure
• < 4-Chlor-phenylsulfin> -essigsaeure
• < 4-Chlor-phenylsulfinyl> -essigsaeure
• 4-Chlorophenylsulfenylacetic acid
• NSC265960
• p-ClC6H4SOCH2COOH
• sodium p-chloroanilinophenylmethane sulfonate
• 2-(4-chlorobenzenesulfinyl)acetic Acid

• Inchi： 1S/C8H7ClO3S/c9-6-1-3-7(4-2-6)13(12)5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： BGQBJZGWNGYNEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(=O)O)=O

Computed Properties

• Exact Mass: 217.98051

Experimental Properties

• PSA: 54.37
• LogP: 2.39790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on 2-(4-chlorobenzenesulfinyl)acetic Acid

2-(4-Chlorobenzenesulfinyl)acetic Acid: An Overview of a Versatile Compound (CAS No. 3996-47-2)

2-(4-Chlorobenzenesulfinyl)acetic Acid, with the CAS number 3996-47-2, is a sulfur-containing organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorobenzene moiety and a sulfinyl group, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of 2-(4-chlorobenzenesulfinyl)acetic Acid can be represented as C₈H₇ClO₃S. The presence of the sulfinyl group (−SO−) imparts specific reactivity and stability properties to the molecule, which are crucial for its applications in synthetic chemistry and drug development. The compound is typically synthesized through the reaction of 4-chlorobenzenesulfonyl chloride with an appropriate nucleophile, followed by further modifications to introduce the carboxylic acid functionality.

In recent years, 2-(4-chlorobenzenesulfinyl)acetic Acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of anti-inflammatory and analgesic drugs. Research has shown that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of conditions such as arthritis and other inflammatory disorders.

Beyond its pharmaceutical applications, 2-(4-chlorobenzenesulfinyl)acetic Acid has also found use in the development of agrochemicals. Its unique chemical structure allows it to serve as a building block for the synthesis of herbicides and fungicides, which are essential for modern agricultural practices. The sulfinyl group in particular contributes to the bioactivity and selectivity of these compounds, enhancing their efficacy while minimizing environmental impact.

The physical and chemical properties of 2-(4-chlorobenzenesulfinyl)acetic Acid have been well-characterized. It is a white crystalline solid with a melting point ranging from 105 to 107°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various synthetic reactions and analytical techniques.

In terms of safety and handling, 2-(4-chlorobenzenesulfinyl)acetic Acid should be stored in a cool, dry place away from strong oxidizers and acidic materials. Proper personal protective equipment (PPE), including gloves and safety goggles, should be used when handling this compound to prevent skin contact and inhalation. Additionally, it is important to follow all relevant safety guidelines and regulations to ensure safe laboratory practices.

The environmental impact of 2-(4-chlorobenzenesulfinyl)acetic Acid has also been a subject of study. While it is not classified as a hazardous substance under current regulations, its potential effects on aquatic ecosystems are being monitored. Researchers are working to develop more sustainable synthesis methods that minimize waste generation and reduce the environmental footprint associated with its production.

In conclusion, 2-(4-chlorobenzenesulfinyl)acetic Acid (CAS No. 3996-47-2) is a versatile compound with a wide range of applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and chemical properties make it an important intermediate in the development of new drugs and agrochemicals. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the scientific community.